Cas no 2679936-81-1 (rac-benzyl N-{4-(1R,2R)-2-(5-bromothiophen-3-yl)cyclopropyl-1,3-thiazol-2-yl}carbamate)
rac-benzyl N-{4-(1R,2R)-2-(5-bromothiophen-3-yl)cyclopropyl-1,3-thiazol-2-yl}carbamate Chemical and Physical Properties
Names and Identifiers
-
- EN300-28304234
- rac-benzyl N-{4-[(1R,2R)-2-(5-bromothiophen-3-yl)cyclopropyl]-1,3-thiazol-2-yl}carbamate
- 2679936-81-1
- rac-benzyl N-{4-(1R,2R)-2-(5-bromothiophen-3-yl)cyclopropyl-1,3-thiazol-2-yl}carbamate
-
- Inchi: 1S/C18H15BrN2O2S2/c19-16-6-12(9-24-16)13-7-14(13)15-10-25-17(20-15)21-18(22)23-8-11-4-2-1-3-5-11/h1-6,9-10,13-14H,7-8H2,(H,20,21,22)/t13-,14+/m0/s1
- InChI Key: FZHJNXNRCSWWMU-UONOGXRCSA-N
- SMILES: BrC1=CC(=CS1)[C@@H]1C[C@H]1C1=CSC(NC(=O)OCC2C=CC=CC=2)=N1
Computed Properties
- Exact Mass: 433.97583g/mol
- Monoisotopic Mass: 433.97583g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 6
- Complexity: 478
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 108Ų
rac-benzyl N-{4-(1R,2R)-2-(5-bromothiophen-3-yl)cyclopropyl-1,3-thiazol-2-yl}carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28304234-0.05g |
rac-benzyl N-{4-[(1R,2R)-2-(5-bromothiophen-3-yl)cyclopropyl]-1,3-thiazol-2-yl}carbamate |
2679936-81-1 | 95.0% | 0.05g |
$1440.0 | 2025-03-19 | |
| Enamine | EN300-28304234-0.1g |
rac-benzyl N-{4-[(1R,2R)-2-(5-bromothiophen-3-yl)cyclopropyl]-1,3-thiazol-2-yl}carbamate |
2679936-81-1 | 95.0% | 0.1g |
$1508.0 | 2025-03-19 | |
| Enamine | EN300-28304234-0.25g |
rac-benzyl N-{4-[(1R,2R)-2-(5-bromothiophen-3-yl)cyclopropyl]-1,3-thiazol-2-yl}carbamate |
2679936-81-1 | 95.0% | 0.25g |
$1577.0 | 2025-03-19 | |
| Enamine | EN300-28304234-0.5g |
rac-benzyl N-{4-[(1R,2R)-2-(5-bromothiophen-3-yl)cyclopropyl]-1,3-thiazol-2-yl}carbamate |
2679936-81-1 | 95.0% | 0.5g |
$1646.0 | 2025-03-19 | |
| Enamine | EN300-28304234-1.0g |
rac-benzyl N-{4-[(1R,2R)-2-(5-bromothiophen-3-yl)cyclopropyl]-1,3-thiazol-2-yl}carbamate |
2679936-81-1 | 95.0% | 1.0g |
$1714.0 | 2025-03-19 | |
| Enamine | EN300-28304234-2.5g |
rac-benzyl N-{4-[(1R,2R)-2-(5-bromothiophen-3-yl)cyclopropyl]-1,3-thiazol-2-yl}carbamate |
2679936-81-1 | 95.0% | 2.5g |
$3362.0 | 2025-03-19 | |
| Enamine | EN300-28304234-5.0g |
rac-benzyl N-{4-[(1R,2R)-2-(5-bromothiophen-3-yl)cyclopropyl]-1,3-thiazol-2-yl}carbamate |
2679936-81-1 | 95.0% | 5.0g |
$4972.0 | 2025-03-19 | |
| Enamine | EN300-28304234-10.0g |
rac-benzyl N-{4-[(1R,2R)-2-(5-bromothiophen-3-yl)cyclopropyl]-1,3-thiazol-2-yl}carbamate |
2679936-81-1 | 95.0% | 10.0g |
$7373.0 | 2025-03-19 | |
| Enamine | EN300-28304234-1g |
rac-benzyl N-{4-[(1R,2R)-2-(5-bromothiophen-3-yl)cyclopropyl]-1,3-thiazol-2-yl}carbamate |
2679936-81-1 | 1g |
$1714.0 | 2023-09-07 | ||
| Enamine | EN300-28304234-5g |
rac-benzyl N-{4-[(1R,2R)-2-(5-bromothiophen-3-yl)cyclopropyl]-1,3-thiazol-2-yl}carbamate |
2679936-81-1 | 5g |
$4972.0 | 2023-09-07 |
rac-benzyl N-{4-(1R,2R)-2-(5-bromothiophen-3-yl)cyclopropyl-1,3-thiazol-2-yl}carbamate Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on rac-benzyl N-{4-(1R,2R)-2-(5-bromothiophen-3-yl)cyclopropyl-1,3-thiazol-2-yl}carbamate
Introduction to rac-benzyl N-{4-(1R,2R)-2-(5-bromothiophen-3-yl)cyclopropyl-1,3-thiazol-2-yl}carbamate (CAS No. 2679936-81-1)
rac-benzyl N-{4-(1R,2R)-2-(5-bromothiophen-3-yl)cyclopropyl-1,3-thiazol-2-yl}carbamate (CAS No. 2679936-81-1) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its intricate molecular structure, which includes a thiazole ring, a brominated thiophene moiety, and a benzyl carbamate group. The presence of these functional groups endows the molecule with unique chemical and biological properties, making it a valuable candidate for various research and development activities.
The thiazole ring is a heterocyclic aromatic compound that is widely used in the design of pharmaceuticals due to its ability to modulate biological targets. In the context of rac-benzyl N-{4-(1R,2R)-2-(5-bromothiophen-3-yl)cyclopropyl-1,3-thiazol-2-yl}carbamate, the thiazole ring plays a crucial role in enhancing the compound's stability and bioavailability. Recent studies have shown that thiazole-containing compounds exhibit potent antimicrobial and antifungal activities, which could be beneficial in the development of new therapeutic agents.
The brominated thiophene moiety is another key structural feature of this compound. Thiophenes are five-membered heterocyclic compounds with a sulfur atom in the ring. The introduction of a bromine atom at the 5-position of the thiophene ring can significantly influence the electronic properties of the molecule, thereby affecting its reactivity and biological activity. Research has indicated that brominated thiophenes have shown promise in various therapeutic areas, including anticancer and antiviral applications.
The benzyl carbamate group is an important functional group that contributes to the overall pharmacological profile of the compound. Carbamates are known for their ability to form reversible covalent bonds with biological targets, making them useful in drug design. The benzyl substituent further enhances the lipophilicity of the molecule, which can improve its cellular uptake and distribution. This combination of features makes rac-benzyl N-{4-(1R,2R)-2-(5-bromothiophen-3-yl)cyclopropyl-1,3-thiazol-2-yl}carbamate an attractive candidate for drug discovery and development.
In terms of synthesis, the preparation of rac-benzyl N-{4-(1R,2R)-2-(5-bromothiophen-3-yl)cyclopropyl-1,3-thiazol-2-yl}carbamate involves multiple steps and requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, which is crucial for advancing this compound into preclinical and clinical stages.
The biological evaluation of rac-benzyl N-{4-(1R,2R)-2-(5-bromothiophen-3-yl)cyclopropyl-1,3-thiazol-2-yl}carbamate has revealed promising results in various assays. In vitro studies have demonstrated its potent inhibitory activity against specific enzymes and receptors involved in disease pathways. For instance, it has shown significant activity against kinases implicated in cancer progression and inflammatory responses. These findings suggest that this compound could be a valuable lead for developing novel therapeutics targeting these pathways.
In addition to its potential therapeutic applications, rac-benzyl N-{4-(1R,2R)-2-(5-bromothiophen-3-yl)cyclopropyl-1,3-thiazol-2-yl}carbamate has also been studied for its pharmacokinetic properties. Preliminary data indicate that it exhibits favorable absorption, distribution, metabolism, excretion (ADME) profiles, which are essential for ensuring effective drug delivery and minimizing side effects. Ongoing research aims to optimize these properties further through structure-based drug design approaches.
The safety profile of rac-benzyl N-{4-(1R,2R)-2-(5-bromothiophen-3-yl)cyclopropyl-1,3-thiazol-2-yl}carbamate is another critical aspect being investigated. Preclinical toxicity studies have shown that it is well-tolerated at therapeutic doses with minimal adverse effects. However, more extensive safety evaluations are necessary to ensure its suitability for human use.
In conclusion, rac-benzyl N-{4-(1R,2R)-2-(5-bromothiophen-3-yl)cyclopropyl-1,3-thiazol-2-yl}carbamate (CAS No. 2679936-81-1) represents a promising compound with potential applications in medicinal chemistry and drug discovery. Its unique molecular structure and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to elucidate its full potential, this compound holds significant promise for advancing therapeutic options in various disease areas.
2679936-81-1 (rac-benzyl N-{4-(1R,2R)-2-(5-bromothiophen-3-yl)cyclopropyl-1,3-thiazol-2-yl}carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)